Cas no 2734920-39-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2734920-39-7
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 5078204
• Update Time: 2025-07-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Vinpocetine-d5
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C22H26N2O2/c1-3-22-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(19(16)20(22)23)18(14-22)21(25)26-4-2/h5-6,8-9,14,20H,3-4,7,10-13H2,1-2H3/t20-,22+/m1/s1
• InChI Key： DDNCQMVWWZOMLN-IRLDBZIGSA-N
• SMILES： C([C@]12CCCN3CCC4C5=CC=CC=C5N(C(C(=O)OC([H])([H])C([H])([H])[H])=C1)C=4[C@]23[H])C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2734920-39-7 and INDEX NAME NOT YET ASSIGNED

In recent years, the chemical compound 2734920-39-7 has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, is under investigation for its potential therapeutic applications. The unique structural properties of 2734920-39-7 suggest its utility in targeting specific biological pathways, making it a promising candidate for drug development. This briefing aims to provide an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2734920-39-7 involves a multi-step process that has been optimized to improve yield and purity. Recent studies have focused on developing more efficient synthetic routes, leveraging advancements in catalytic chemistry and green chemistry principles. These improvements are critical for scaling up production and ensuring the compound's viability for preclinical and clinical studies. Additionally, researchers have employed computational modeling to predict the compound's interactions with biological targets, providing valuable insights into its pharmacodynamics.

Preliminary in vitro and in vivo studies have demonstrated that 2734920-39-7 exhibits potent activity against a range of disease-relevant targets. For instance, it has shown efficacy in modulating enzyme activity implicated in inflammatory and oncogenic pathways. These findings are supported by robust experimental data, including high-throughput screening assays and crystallographic studies that elucidate the compound's binding modes. The ability of 2734920-39-7 to selectively inhibit key enzymes while minimizing off-target effects underscores its potential as a lead compound for further development.

Despite these promising results, challenges remain in the development of INDEX NAME NOT YET ASSIGNED. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Current research is focused on optimizing the compound's pharmacokinetic profile through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, 2734920-39-7 represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique properties and promising preclinical data position it as a potential therapeutic agent for a variety of diseases. However, further studies are required to fully understand its safety and efficacy in humans. This briefing highlights the importance of continued investment in research and development to unlock the full potential of this compound and bring it closer to clinical application.